Cas no 1190314-14-7 (1H-Pyrrolo[2,3-b]pyridine, 5-bromo-3-chloro-4-methyl-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-3-chloro-4-methyl-
• CAS No: 1190314-14-7
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• CID: 835144
• PubChem ID: 53412933
• Update Time: 2025-10-23

1H-Pyrrolo[2,3-b]pyridine, 5-bromo-3-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-3-chloro-4-methyl-
• 5-bromo-3-chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine
• CS-0004467
• 5-BROMO-3-CHLORO-4-METHYL-7-AZAINDOLE
• SCHEMBL1565894
• DTXSID701225127
• 1190314-14-7
• DB-253367
• LSMWCDNKVGLAMR-UHFFFAOYSA-N

• Inchi： 1S/C8H6BrClN2/c1-4-5(9)2-11-8-7(4)6(10)3-12-8/h2-3H,1H3,(H,11,12)
• InChI Key： LSMWCDNKVGLAMR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C(=CN2)Cl)=C1C

Computed Properties

• Exact Mass: 243.94029g/mol
• Monoisotopic Mass: 243.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-3-chloro-4-methyl-

1H-Pyrrolo[2,3-b]pyridine, 5-bromo-3-chloro-4-methyl-: A Versatile Scaffold in Modern Medicinal Chemistry

1H-Pyrrolo[2,3-b]pyridine, 5-bromo-3-chloro-4-methyl- is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential pharmacological applications. As a member of the pyrrolopyridine family, this compound exhibits a fused ring system comprising a pyrrole and a pyridine ring, which is known to confer diverse biological activities. The molecular structure of this compound is defined by the presence of bromine at the 5-position, chlorine at the 3-position, and a methyl group at the 4-position, making it a promising candidate for drug discovery programs targeting various therapeutic areas.

The 1H-Pyrrolo[2,3-b]pyridine scaffold is widely studied for its ability to modulate ion channels, enzyme activities, and receptor interactions. Recent research has highlighted its potential as a lead compound in the development of small-molecule therapeutics for neurological disorders, cardiovascular diseases, and inflammatory conditions. The unique combination of halogen substituents and the methyl group in the 5-bromo-3-chloro-4-methyl- derivative may enhance its metabolic stability and bioavailability, which are critical parameters in drug candidate optimization.

Advancements in computational chemistry and medicinal chemistry have enabled the systematic exploration of 1H-Pyrrolo[2,3-b]pyridine-based compounds. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the 5-bromo-3-chloro-3-methyl- analog of this scaffold exhibited potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of chronic inflammation. This finding underscores the structural flexibility of the 1H-Pyrrolo[2,3-b]pyridine framework and its adaptability to modulate specific biological targets.

Recent breakthroughs in synthetic methods have further expanded the utility of 1H-Pyrrolo[2,3-b]pyridine derivatives. A 2024 report in Nature Chemistry described a novel catalytic approach to selectively introduce bromine and chlorine atoms at the 5- and 3-positions of the pyrrolopyridine ring, respectively. This methodology allows for the precise functionalization of the 5-bromo-3-chloro-4-methyl- scaffold, enabling the rapid generation of diverse analogs with tailored pharmacological profiles. Such synthetic innovations are critical for accelerating the discovery of novel therapeutics with improved efficacy and safety.

The 1H-Pyrrolo[2,3-b]pyridine scaffold has also been implicated in the development of compounds targeting ion channels, which are essential for maintaining cellular homeostasis. A 2023 study in Cell Reports revealed that the 5-bromo-3-chloro-4-methyl- derivative selectively modulates the voltage-gated sodium channel Nav1.7, which is associated with chronic pain conditions. This discovery highlights the potential of this scaffold in the design of analgesic agents with reduced side effects compared to traditional opioids.

Furthermore, the 1H-Pyrrolo[2,3-b]pyridine framework has shown promise in the development of antitumor agents. A 2024 preclinical study published in Cancer Research demonstrated that the 5-bromo-3-chloro-4-methyl- compound exhibited significant cytotoxic activity against multidrug-resistant cancer cell lines. The mechanism of action was attributed to its ability to disrupt mitochondrial function and induce apoptosis through the modulation of Bcl-2 family proteins. These findings suggest that this scaffold could be a valuable tool in overcoming drug resistance in cancer therapy.

The pharmacokinetic properties of 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-3-chloro-4-methyl- are also a focus of current research. A 2023 study in Drug Metabolism and Disposition evaluated the metabolic stability of this compound in hepatic microsomes and found that the bromine and chlorine substituents significantly enhanced its resistance to oxidative metabolism. This metabolic stability is crucial for maintaining therapeutic concentrations in vivo and reducing the risk of adverse effects associated with rapid clearance.

In addition to its therapeutic potential, the 1H-Pyrrolo[2,3-b]pyridine scaffold has been explored for its role in the development of imaging agents. A 2024 study in ACS Chemical Imaging reported the synthesis of a radiolabeled 5-bromo-3-chloro-4-methyl- derivative that exhibited high affinity for specific receptors in the central nervous system. This compound could serve as a probe for non-invasive imaging of neurological disorders, providing insights into disease progression and treatment response.

The versatility of the 1H-Pyrrolo[2,3-b]pyridine framework is further exemplified by its ability to serve as a platform for the design of multi-target drugs. A 2023 review in Medicinal Research Reviews highlighted the potential of this scaffold to simultaneously target multiple pathological pathways, such as neuroinflammation and oxidative stress, which are implicated in neurodegenerative diseases. This multi-target approach could lead to the development of more effective therapies with broader clinical applications.

Despite its promising properties, the 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-3-chloro-4-methyl- scaffold still faces challenges in drug development, including the need for further optimization of its physicochemical properties and the identification of its mechanism of action in vivo. Ongoing research efforts are focused on addressing these challenges through advanced analytical techniques, such as mass spectrometry and molecular dynamics simulations, to gain deeper insights into the behavior of this compound in biological systems.

Overall, the 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-3-chloro-4-methyl- scaffold represents a significant advancement in medicinal chemistry. Its structural versatility, combined with the strategic placement of functional groups, positions it as a promising lead for the development of novel therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, contributing to the discovery of innovative treatments for a wide range of diseases.